Cas no 102064-32-4 (2-(1H-pyrrol-1-yl)pyridin-3-amine)

• Product Name: 2-(1H-pyrrol-1-yl)pyridin-3-amine
• CAS No: 102064-32-4
• MF: C₉H₉N₃
• MW: 159.187861204147
• MDL: MFCD20694581
• CID: 2865716
• PubChem ID: 13451580
• Update Time: 2025-11-02

2-(1H-pyrrol-1-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrrol-1-yl)pyridin-3-amine
• 892-648-3
• F1907-0371
• AKOS022635937
• SCHEMBL8570392
• EN300-264905
• CEA06432
• 102064-32-4
• 2-pyrrol-1-ylpyridin-3-amine

• MDL： MFCD20694581
• Inchi： 1S/C9H9N3/c10-8-4-3-5-11-9(8)12-6-1-2-7-12/h1-7H,10H2
• InChI Key： QCTDPVKLZRURRV-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)C1C(=CC=CN=1)N

Computed Properties

• Exact Mass: 159.079647300Da
• Monoisotopic Mass: 159.079647300Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(1H-pyrrol-1-yl)pyridin-3-amine

Recent Advances in the Study of 2-(1H-pyrrol-1-yl)pyridin-3-amine (CAS: 102064-32-4) in Chemical Biology and Pharmaceutical Research

The compound 2-(1H-pyrrol-1-yl)pyridin-3-amine (CAS: 102064-32-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a versatile scaffold in medicinal chemistry, with applications ranging from kinase inhibition to antimicrobial activity.

One of the most notable advancements in the study of 2-(1H-pyrrol-1-yl)pyridin-3-amine is its synthesis and structural optimization. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. For instance, a recent publication in the Journal of Medicinal Chemistry described a high-yield, one-pot synthesis method that reduces the number of steps and minimizes byproducts. This advancement not only enhances the scalability of production but also ensures the compound's suitability for high-throughput screening in drug discovery programs.

In terms of biological activity, 2-(1H-pyrrol-1-yl)pyridin-3-amine has demonstrated promising results as a kinase inhibitor. Kinases are a major target in oncology, and this compound has shown selective inhibition against several cancer-related kinases, including EGFR and VEGFR. A study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent anti-proliferative effects in vitro against various cancer cell lines, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of novel anticancer therapies.

Beyond its applications in oncology, 2-(1H-pyrrol-1-yl)pyridin-3-amine has also been investigated for its antimicrobial properties. A recent study in Antimicrobial Agents and Chemotherapy explored its efficacy against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The compound exhibited bacteriostatic activity by interfering with bacterial cell wall synthesis, a mechanism distinct from currently available antibiotics. This discovery opens new avenues for addressing the growing challenge of antibiotic resistance.

In conclusion, the compound 2-(1H-pyrrol-1-yl)pyridin-3-amine (CAS: 102064-32-4) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its synthetic accessibility, coupled with its diverse biological activities, positions it as a valuable candidate for further drug development. Future research should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies. The continued investigation of this compound is expected to yield significant contributions to the fields of oncology and infectious disease treatment.